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Compound of Interest

Compound Name: Hex-5-yn-1-amine

Cat. No.: B180460 Get Quote

An In-depth Technical Guide to Hex-5-yn-1-amine
Abstract: This document provides a comprehensive technical overview of Hex-5-yn-1-amine, a

bifunctional organic compound featuring a terminal alkyne and a primary amine. Its unique

structure makes it a valuable building block in various fields, including organic synthesis,

medicinal chemistry, and material science. This guide details its chemical structure,

physicochemical properties, reactivity, and key applications, with a focus on its role in synthetic

methodologies and biological research. Detailed experimental protocols and safety information

are also provided for laboratory applications.

Chemical Structure and Identifiers
Hex-5-yn-1-amine is an organic molecule that incorporates both a nucleophilic primary amine

and a reactive terminal alkyne group.[1] This dual functionality allows for orthogonal reactions,

making it a versatile intermediate in the synthesis of more complex molecules.[1]

IUPAC Name: hex-5-yn-1-amine[1][2]

Synonyms: 5-Hexyn-1-amine, 6-Amino-1-hexyne, 1-Amino-5-hexyne[2][3][4]

Molecular Formula: C₆H₁₁N[1][2][5]

Canonical SMILES: C#CCCCCN[1][2]

InChI: InChI=1S/C6H11N/c1-2-3-4-5-6-7/h1H,3-7H2[1][2]
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InChIKey: ONUHRYKLJYSRMY-UHFFFAOYSA-N[1][2][6]

Physicochemical Properties
Hex-5-yn-1-amine is a pale yellow liquid at room temperature.[3][6] Its key physical and

chemical properties are summarized in the table below.

Property Value Source(s)

Molecular Weight 97.16 g/mol [1][2][5]

CAS Number 15252-45-6 [1][2][5]

Density
0.84 g/cm³ (Predicted:

0.844±0.06 g/cm³)
[3][5]

Boiling Point 50 °C at 25 Torr [3]

Flash Point
144 °F / 62.2 °C (at 760

mmHg)
[6]

pKa 10.22 ± 0.10 (Predicted) [3]

Physical Form Liquid [3][6]

Solubility
Chloroform (Slightly), DMSO

(Slightly)
[3]

Storage Temperature
2-8°C, under inert gas

(Nitrogen), protected from light
[3][5][6]

Reactivity and Synthetic Applications
The presence of two distinct functional groups, a primary amine and a terminal alkyne, defines

the reactivity of Hex-5-yn-1-amine. This allows it to serve as a versatile building block in

various synthetic transformations.[1][7]

Key reactions include:

Amide Formation: The primary amine readily reacts with carboxylic acids, acyl chlorides, or

anhydrides to form stable amide bonds.[1]
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Click Chemistry: The terminal alkyne group is a key substrate for copper-catalyzed azide-

alkyne cycloaddition (CuAAC), a powerful "click" reaction used to form 1,2,3-triazoles, linking

molecules together with high efficiency.[1]

Hydrogenation: The alkyne triple bond can be selectively reduced to an alkene (cis or trans)

or fully saturated to an alkane using appropriate catalytic hydrogenation conditions.[1]

Palladium Catalysis: It can be used as a building block in the formation of palladium

complexes, which is relevant in the field of homogeneous catalysis.[5]
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Key Synthetic Transformations of Hex-5-yn-1-amine

Hex-5-yn-1-amine
(C₆H₁₁N)

Amide Derivative

 Amide Formation

1,2,3-Triazole Derivative

 Click Chemistry (CuAAC)

Alkane/Alkene Derivative

 Hydrogenation

R-COOH / SOCl₂
(Carboxylic Acid derivative)

R-N₃

(Azide)H₂ / Catalyst
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Workflow for Development of HDAC6 Degraders

Hex-5-yn-1-amine
(Starting Material)

Chemical Synthesis
(e.g., Amide Coupling)

 Step 1

PROTAC / Degrader Molecule

 Step 2

Introduction to Cell Model

 Step 3

Selective Binding to HDAC6

 Step 4

Ubiquitination & Degradation

 Step 5

Analysis of Downstream
Biological Effects

 Step 6
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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